Cas no 77779-37-4 (Propanedioicacid, 2-[(phenylamino)methyl]-, 1,3-diethyl ester)

• Product Name: Propanedioicacid, 2-[(phenylamino)methyl]-, 1,3-diethyl ester
• CAS No: 77779-37-4
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 580012
• PubChem ID: 292903
• Update Time: 2025-04-19

Propanedioicacid, 2-[(phenylamino)methyl]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioicacid, 2-[(phenylamino)methyl]-, 1,3-diethyl ester
• diethyl 2-(anilinomethyl)propanedioate
• 2-phenylaminomethyl-malonic acid diethyl ester
• 77779-37-4
• NSC159100
• DTXSID60303569
• NSC-159100

• Inchi： 1S/C14H19NO4/c1-3-18-13(16)12(14(17)19-4-2)10-15-11-8-6-5-7-9-11/h5-9,12,15H,3-4,10H2,1-2H3
• InChI Key： KKCYISRZFRQQCY-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)CNC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 265.13100
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 1.91390